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Compound of Interest

Compound Name: Pro-Arg-AMC

Cat. No.: B1344021

Get Quote

Chemical Identity, Enzymatic Specificity, and Assay Protocols

Executive Summary
Pro-Arg-AMC (L-Prolyl-L-arginine-4-methylcoumaryl-7-amide) is a fluorogenic dipeptide

substrate primarily utilized to assay Dipeptidyl Peptidase (DPP) activity, specifically DPPII

(DPP7) and DPAP1. Upon enzymatic hydrolysis of the amide bond between the arginine

residue and the coumarin moiety, the fluorophore 7-Amino-4-methylcoumarin (AMC) is

released, resulting in a quantifiable increase in fluorescence intensity.

Unlike its protected counterparts (e.g., Z-Pro-Arg-AMC) which target serine endopeptidases

like Kallikrein or Thrombin, the free N-terminus of H-Pro-Arg-AMC makes it a highly specific

target for exopeptidases that recognize N-terminal dipeptides.

Chemical Structure & Physicochemical
Properties[1][2][3][4][5]
Molecular Identity
The molecule consists of the amino acids Proline and Arginine coupled to the fluorophore AMC.
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Property Data (Free Base) Data (Dihydrochloride Salt)

Systematic Name
L-Prolyl-L-arginine-4-

methylcoumaryl-7-amide

L-Prolyl-L-arginine-4-

methylcoumaryl-7-amide

dihydrochloride

Common Shorthand H-Pro-Arg-AMC H-Pro-Arg-AMC[1][2] · 2HCl

Molecular Formula

Molecular Weight 428.49 g/mol 501.41 g/mol

CAS Number

Not assigned a unique CAS for

free base in all registries; see

salt forms

Common Ref: 115035-46-6

(Generic for Gly-Pro-AMC

family, verify specific batch)

Solubility
Soluble in DMSO, DMF,

Methanol

Soluble in water (up to ~20

mM), DMSO

Appearance
Off-white to pale yellow

powder

White to off-white crystalline

powder

Note on Salt Forms: Commercial preparations are typically supplied as the Hydrochloride (HCl)

or Trifluoroacetate (TFA) salt to enhance stability and water solubility. You must account for the

counter-ion mass when calculating molar concentrations.

Structural Visualization
The following diagram illustrates the chemical connectivity and the specific enzymatic cleavage

site.
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Figure 1: Structural schematic of H-Pro-Arg-AMC.[1] The dashed red line indicates the amide

bond hydrolyzed by Dipeptidyl Peptidases, releasing the fluorescent AMC.

Mechanism of Action
Enzymatic Hydrolysis
The utility of Pro-Arg-AMC relies on the "unquenching" or release of the AMC fluorophore.

Recognition: The enzyme (e.g., DPPII/DPP7) recognizes the free N-terminal Pro-Arg

dipeptide motif.

Catalysis: The enzyme hydrolyzes the amide bond between the C-terminus of Arginine and

the amino group of AMC.

Signal Generation:

Substrate State: Low fluorescence (quantum yield is quenched via the amide linkage).

Product State: Free AMC exhibits high fluorescence.[3]

Reaction Equation:

Spectral Properties
Excitation Max: 360–380 nm (UV/Blue)

Emission Max: 440–460 nm (Blue/Cyan)

Stokes Shift: ~80 nm (Allows for excellent signal-to-noise ratio).

Experimental Protocol: Kinetic Assay
Objective: Determine the activity of DPPII/DPP7 in biological samples.

Reagents & Preparation
Assay Buffer: 50 mM Sodium Acetate or Citrate-Phosphate buffer, pH 5.5 (DPPII is an acidic

protease; activity drops significantly at neutral pH).
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Substrate Stock: Dissolve H-Pro-Arg-AMC in DMSO to 10–20 mM. Store at -20°C.

AMC Standard: 7-Amino-4-methylcoumarin (free acid) dissolved in DMSO.

Workflow Diagram

Critical Controls

1. Preparation
Dilute Substrate to 20-100 µM in Buffer (pH 5.5)

2. Enzyme Addition
Add 10-50 µL Lysate/Enzyme to 96-well plate

3. Reaction
Incubate at 37°C (Kinetic Mode)

4. Detection
Measure Fluorescence (Ex 380nm / Em 460nm)

5. Data Analysis
Convert RFU to µmol AMC via Standard Curve

No Enzyme Blank
(Background Hydrolysis)

Inhibitor Well
(Specificity Check)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the fluorometric assay of Pro-Arg-AMC.

Detailed Procedure
Standard Curve Generation: Prepare a serial dilution of free AMC (0 to 10 µM) in the Assay

Buffer. Measure fluorescence to generate a slope (RFU/µM).

Substrate Working Solution: Dilute the 20 mM DMSO stock into the Assay Buffer to a final

concentration of 50 µM.

Reaction Initiation:
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Add 50 µL of Enzyme Sample (lysate or purified protein) to the microplate well.

Add 50 µL of Substrate Working Solution.

Measurement: Immediately place in a fluorescence microplate reader pre-heated to 37°C.

Kinetic Read: Record fluorescence every 60 seconds for 30–60 minutes.

Calculation:

Scientific Integrity & Troubleshooting (E-E-A-T)
Substrate Specificity & Cross-Reactivity
Researchers often confuse H-Pro-Arg-AMC with Z-Pro-Arg-AMC.

H-Pro-Arg-AMC: Specific for DPPII (DPP7) and DPAP1. These are exopeptidases that

require a free amino terminus.

Z-Pro-Arg-AMC (or Boc-): Specific for Kallikrein, Thrombin, and Plasmin. The N-terminal

blocking group (Z/Boc) prevents aminopeptidase action, forcing cleavage only by

endopeptidases that recognize the basic Arg residue.

Validation: To confirm the signal is from DPPII, use a specific inhibitor such as Dabigatran

(inhibits Thrombin, should not affect H-Pro-Arg-AMC hydrolysis) or specific DPP inhibitors.

Inner Filter Effect
At high concentrations (>100 µM), the substrate itself may absorb the excitation light, leading to

non-linear kinetics. Always perform a

analysis to ensure you are working at saturating concentrations without quenching artifacts.

pH Sensitivity
The fluorescence of free AMC is pH-dependent. While the assay for DPPII is acidic (pH 5.5),

the fluorescence of AMC is maximal at basic pH.

Continuous Assay: At pH 5.5, the signal is lower than at pH 8.0. You must generate your

standard curve at pH 5.5 to compensate.
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Endpoint Assay: You can stop the reaction with 100 mM Tris-Base (pH 9.0) to maximize the

fluorescence signal before reading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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